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Compound of Interest

Compound Name:
1-(Aminomethyl)cyclopentanol

hydrochloride

Cat. No.: B1288592 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of 1-(Aminomethyl)cyclopentanol
hydrochloride, a compound that requires careful management due to its potential hazards.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

complying with regulatory standards.

Hazard Profile and Safety Precautions
1-(Aminomethyl)cyclopentanol hydrochloride is classified as a substance that can cause

skin and eye irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE)

must be worn at all times when handling this chemical.

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses or a face shield approved under government standards

such as NIOSH (US) or EN 166 (EU) should be worn.[3]

Skin Protection: Chemical-resistant gloves are mandatory. It is crucial to inspect gloves for

any damage before use and to employ proper glove removal techniques to prevent skin

contact.[1] Protective clothing should also be worn.[1]
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Respiratory Protection: In situations where dust or vapors may be generated, a government-

approved respirator should be used.[1]

Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize

inhalation exposure.[1][2] An emergency eyewash station and safety shower should be readily

accessible.

Spill Management and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Cleanup Protocol:

Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access to non-

essential personnel.

Containment: Prevent further leakage or spillage if it is safe to do so.[1][2] Avoid allowing the

product to enter drains or waterways.[1][2]

Cleanup: For solid spills, carefully sweep up or vacuum the material, avoiding dust formation.

[2][4] Place the collected material into a suitable, labeled container for disposal.[2] The spill

site should be thoroughly washed after material pickup is complete.[1]

Decontamination: All contaminated clothing should be removed and washed before reuse.[1]

[2]

Disposal Procedures
The primary and recommended method for the disposal of 1-(Aminomethyl)cyclopentanol
hydrochloride is through a licensed professional waste disposal service.[1]

Step-by-Step Disposal Guidance:

Segregation and Storage: Do not mix 1-(Aminomethyl)cyclopentanol hydrochloride with

other waste materials. Keep the chemical in its original, tightly closed container until ready

for disposal.[2]
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Professional Disposal: Engage a licensed professional waste disposal service for the final

disposal of the material.[1]

Incineration: The recommended disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Regulatory Compliance: All federal, state, and local environmental regulations must be

observed throughout the disposal process.[1]

Container Disposal: Dispose of the empty container as you would the unused product.[1]

Chemical and Physical Properties
For reference, the following table summarizes key physical and chemical properties of 1-
(Aminomethyl)cyclopentanol hydrochloride.

Property Value

Molecular Formula C₇H₁₅NO · HCl

Molecular Weight 165.67 g/mol

Physical State Solid

Appearance Off-white

Odor Odorless

Melting Point 217 - 219 °C / 422.6 - 426.2 °F

Solubility in Water No information available

Data sourced from Fisher Scientific Safety Data Sheet.[4]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-(Aminomethyl)cyclopentanol hydrochloride.
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Disposal Workflow for 1-(Aminomethyl)cyclopentanol hydrochloride
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Caption: Logical workflow for the safe disposal of 1-(Aminomethyl)cyclopentanol
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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